molecular formula C7H16NO3PS2 B8510676 Methyl 1-diethoxyphosphinylmethyldithiocarbamate CAS No. 67098-32-2

Methyl 1-diethoxyphosphinylmethyldithiocarbamate

Cat. No.: B8510676
CAS No.: 67098-32-2
M. Wt: 257.3 g/mol
InChI Key: MVSOWNHOEQOCRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 1-diethoxyphosphinylmethyldithiocarbamate is a useful research compound. Its molecular formula is C7H16NO3PS2 and its molecular weight is 257.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

67098-32-2

Molecular Formula

C7H16NO3PS2

Molecular Weight

257.3 g/mol

IUPAC Name

methyl N-(diethoxyphosphorylmethyl)carbamodithioate

InChI

InChI=1S/C7H16NO3PS2/c1-4-10-12(9,11-5-2)6-8-7(13)14-3/h4-6H2,1-3H3,(H,8,13)

InChI Key

MVSOWNHOEQOCRN-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(CNC(=S)SC)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Carbon disulfide (0.88 ml, 1.11 g) was added dropwise to a stirred solution of 2.45 g (14.6 mmol) of diethyl aminomethylphosphonate and 0.82 g (14.6 mmol) of potassium hydroxide in 25 ml of ethanol. During addition the temperature of the reaction mixture rose from 26° to 33 °. A second portion of 0.88 ml of carbon disulfide was added and the mixture was stirred at 50° for 1 hour. The mixture was cooled to ambient temperature, 2.08 g (14.6 mmol) of methyl iodide was added dropwise and the resulting mixture was stirred for 1.5 hours. The mixture was evaporated to dryness, the residue was dissolved in water and the aqueous solution was extracted twice with ethyl acetate. The extracts were combined, dried (MgSO4) and evaporated to dryness to give methyl 1-diethoxyphosphinylmethyldithiocarbamate.
Quantity
0.88 mL
Type
reactant
Reaction Step One
Quantity
2.45 g
Type
reactant
Reaction Step One
Quantity
0.82 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
0.88 mL
Type
reactant
Reaction Step Two
Quantity
2.08 g
Type
reactant
Reaction Step Three

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